Cas no 182076-49-9 ((R)-1-N-Benzylprolinol)

• Product Name: (R)-1-N-Benzylprolinol
• CAS No: 182076-49-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD03790915
• CID: 830149
• PubChem ID: 719766
• Update Time: 2025-06-12

(R)-1-N-Benzylprolinol Chemical and Physical Properties

Names and Identifiers

• (R)-(1-Benzylpyrrolidin-2-yl)methanol
• (R)-(+)-1-Benzyl-2-(hydroxymethyl)pyrrolidine
• (R)-(+)-1-Benzylpyrrolidine-2-Methanol
• (R)-1-N-Benzyl-prolinol
• Bn-D-prolinol
• 1-N-Benzyl-D-prolinol
• (R)-1-BENZYL-PROLINOL
• (R)-1-(Phenylmethyl)-2-pyrrolidinemethanol
• 2-Pyrrolidinemethanol, 1-(phenylmethyl)-, (2R)-
• Q-102859
• AS-36563
• DTXSID50352127
• 182076-49-9
• [(2R)-1-benzylpyrrolidin-2-yl]methanol
• SCHEMBL4926619
• AKOS012026301
• ZAIQBJPTOXDDKA-GFCCVEGCSA-N
• CS-0171349
• (R)-1-N-Benzylprolinol
• MFCD03790915
• AKOS015839176
• (R)-(1-Benzyl-pyrrolidin-2-yl)-methanol

• MDL： MFCD03790915
• Inchi： 1S/C12H17NO/c14-10-12-7-4-8-13(12)9-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2/t12-/m1/s1
• InChI Key： ZAIQBJPTOXDDKA-GFCCVEGCSA-N
• SMILES： OC[C@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.082
• Refractive Index: n20/D 1.541
• PSA: 23.47000
• LogP: 1.58120

(R)-1-N-Benzylprolinol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• WGK Germany：3
• FLUKA BRAND F CODES：10-34
• Storage Condition：Room temperature

Additional information on (R)-1-N-Benzylprolinol

Introduction to (R)-1-N-Benzylprolinol (CAS No. 182076-49-9)

(R)-1-N-Benzylprolinol (CAS No. 182076-49-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a derivative of proline, a non-essential amino acid, and is characterized by its benzyl substituent and the presence of a hydroxyl group. The chiral nature of (R)-1-N-Benzylprolinol makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are essential in the development of many pharmaceuticals.

The chemical structure of (R)-1-N-Benzylprolinol consists of a proline backbone with a benzyl group attached to the nitrogen atom and a hydroxyl group on the adjacent carbon. This unique structure confers several important properties to the molecule, including high solubility in polar solvents and excellent reactivity in various chemical transformations. These properties make (R)-1-N-Benzylprolinol an ideal building block for the synthesis of complex organic molecules, particularly those with biological activity.

In recent years, (R)-1-N-Benzylprolinol has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are temporary structural elements that are added to a reaction to control the stereochemistry of the product. By using (R)-1-N-Benzylprolinol as a chiral auxiliary, chemists can achieve high enantioselectivity in reactions, leading to the production of enantiomerically pure compounds that are crucial for drug development.

Another significant application of (R)-1-N-Benzylprolinol is in the synthesis of biologically active compounds. For example, it has been used to synthesize inhibitors of various enzymes, such as proteases and kinases, which are important targets in drug discovery. These inhibitors can be used to treat a wide range of diseases, including cancer, viral infections, and neurodegenerative disorders. The ability to synthesize these inhibitors with high enantioselectivity using (R)-1-N-Benzylprolinol has greatly enhanced their therapeutic potential.

Beyond its use as a synthetic intermediate, (R)-1-N-Benzylprolinol itself has shown promising biological activity. Studies have demonstrated that it can act as a modulator of certain cellular processes, such as protein folding and signal transduction. This makes it an interesting candidate for further investigation as a potential therapeutic agent or as a tool for studying cellular mechanisms.

The safety and stability of (R)-1-N-Benzylprolinol are also important considerations in its use in pharmaceutical research. It is generally considered safe to handle under standard laboratory conditions and has been used in numerous preclinical studies without significant adverse effects. However, like any chemical compound, it should be handled with appropriate precautions to ensure safety.

In conclusion, (R)-1-N-Benzylprolinol (CAS No. 182076-49-9) is a versatile and valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique chemical structure and chiral properties make it an essential tool for the synthesis of enantiomerically pure compounds and biologically active molecules. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound, solidifying its importance in the field.